Cas no 170991-13-6 (4,5-Dimethyl-2-nitrobenzaldehyde)

• Product Name: 4,5-Dimethyl-2-nitrobenzaldehyde
• CAS No: 170991-13-6
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5001397
• Update Time: 2025-06-11

4,5-Dimethyl-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-nitrobenzaldehyde
• 4, 5-dimethyl-2-nitrobenzaldehyde
• 4,5-Dimethyl-2-nitrobenzaldehyde

• Inchi： 1S/C9H9NO3/c1-6-3-8(5-11)9(10(12)13)4-7(6)2/h3-5H,1-2H3
• InChI Key： MMJHLWJXUDPLRW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C=O)=CC(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Additional information on 4,5-Dimethyl-2-nitrobenzaldehyde

4,5-Dimethyl-2-nitrobenzaldehyde (CAS No. 170991-13-6): A Comprehensive Overview

4,5-Dimethyl-2-nitrobenzaldehyde (CAS No. 170991-13-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains.

The chemical formula of 4,5-Dimethyl-2-nitrobenzaldehyde is C₉H₉NO₃. Its molecular weight is 175.17 g/mol, and it exists as a yellow crystalline solid at room temperature. The compound features a benzene ring substituted with two methyl groups at the 4 and 5 positions and a nitro group at the 2 position, along with an aldehyde functional group. This specific arrangement of functional groups imparts unique chemical properties and reactivity to the molecule.

In recent years, 4,5-Dimethyl-2-nitrobenzaldehyde has been extensively studied for its potential use in the synthesis of more complex organic molecules. One notable application is in the field of organic synthesis, where it serves as a valuable building block for the preparation of various pharmaceuticals and fine chemicals. The presence of the nitro group and the aldehyde functionality makes it an excellent starting material for a wide range of chemical transformations, including reductions, condensations, and coupling reactions.

Beyond its utility in organic synthesis, 4,5-Dimethyl-2-nitrobenzaldehyde has also shown promise in biological research. Studies have explored its potential as a precursor for the synthesis of bioactive compounds with antimicrobial and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 4,5-Dimethyl-2-nitrobenzaldehyde exhibited significant inhibitory effects against several cancer cell lines. The researchers attributed this activity to the ability of the nitro group to undergo reduction under physiological conditions, generating reactive intermediates that can interfere with cellular processes.

In addition to its potential therapeutic applications, 4,5-Dimethyl-2-nitrobenzaldehyde has been investigated for its use in materials science. The compound's unique electronic properties make it suitable for the development of novel materials with specific optical and electronic characteristics. For example, researchers at the University of California have utilized derivatives of 4,5-Dimethyl-2-nitrobenzaldehyde to create organic semiconductors with improved charge transport properties. These materials have potential applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 4,5-Dimethyl-2-nitrobenzaldehyde typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nitration of dimethylbenzene followed by oxidation to form the aldehyde group. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste and energy consumption.

In conclusion, 4,5-Dimethyl-2-nitrobenzaldehyde (CAS No. 170991-13-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure and functional groups make it an invaluable reagent for synthetic chemists and a promising candidate for further research into new materials and therapeutic agents. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to remain a focus of scientific interest for years to come.